Ferroptosis-IN-10

• Molecular Formula: C14H20N6
• Molecular Weight: 272.35 g/mol
• InChI: InChI=1S/C14H20N6/c1-20-18-14(17-19-20)10-7-8-12(15)13(9-10)16-11-5-3-2-4-6-11/h7-9,11,16H,2-6,15H2,1H3
• InChIKey: MDHPCPBSKCGAHY-UHFFFAOYSA-N

Ferroptosis-IN-10 Ferroptosis Inhibitor

Ferroptosis-IN-10 (also designated compound D1) is a synthetic small‑molecule inhibitor of ferroptosis—an iron‑dependent, non‑apoptotic form of regulated cell death driven by lipid peroxidation [1]. Its core chemical structure is a phenyltetrazolium derivative (C₁₄H₂₀N₆, MW 272.35) [2]. The compound displays a dual functional profile: it directly scavenges free radicals in cell‑free assays and suppresses erastin‑induced ferroptosis in HT‑1080 cells with a half‑maximal inhibitory concentration (IC₅₀) of 22 nM [3]. In an in vivo model of ischemic stroke, intravenous administration of Ferroptosis-IN-10 at 5 mg/kg significantly reduces cerebral infarct volume and ameliorates neurological deficits, demonstrating its translational potential in neuroprotection [4].

1

Ferroptosis inhibitor identity Phenyltetrazolium-based inhibitor of ferroptotic cell death; distinct from ferroptosis inducers.

2

Model compatibility Supports erastin-induced ferroptosis, OGD/R neuronal injury, and MCAO stroke research models.

3

Mechanistic profile Direct DPPH radical scavenging with membrane-residency design; complementary to GPX4-pathway probes.

• [1] Lu Y, Shen Z, Xu Y, et al. Discovery of New Phenyltetrazolium Derivatives as Ferroptosis Inhibitors for Treating Ischemic Stroke: An Example Development from Free Radical Scavengers. J Med Chem. 2024;67(14):11712-11731. doi:10.1021/acs.jmedchem.4c00211 View Source
• [2] MedChemExpress. Ferroptosis-IN-10 (compound D1) product technical datasheet. View Source
• [3] PeptideDB. Ferroptosis-IN-10 bioactivity data entry. View Source
• [4] GlpBio. Ferroptosis Inhibitor D1 (GC91910) product datasheet, referencing Lu et al. J Med Chem 2024. View Source

Ferroptosis-IN-10 Selection Rationale

Ferroptosis inhibitors are chemically diverse and display substantial variability in both potency and mechanism of action. Widely used reference compounds such as Ferrostatin‑1 (Fer‑1) inhibit ferroptosis primarily via lipid reactive oxygen species (ROS) scavenging, yet their moderate cellular potency (IC₅₀ ≈ 60 nM) and incomplete radical‑scavenging profiles often necessitate higher in vitro concentrations or limit in vivo translatability [1]. More recently developed inhibitors like Liproxstatin‑1 (IC₅₀ = 22 nM) match Ferroptosis-IN-10 in potency but lack the same quantitative free‑radical scavenging data and structurally distinct phenyltetrazolium scaffold that confers unique solubility and formulation properties . Consequently, substituting Ferroptosis-IN-10 with an older or structurally unrelated analog may compromise experimental reproducibility, alter the balance between ferroptosis inhibition and off‑target antioxidant effects, and obscure interpretation of disease‑model outcomes—particularly in ischemia‑reperfusion studies where radical scavenging is a critical co‑variable. The quantitative evidence below establishes the specific dimensions in which Ferroptosis-IN-10 diverges from its closest in‑class alternatives.

Risk factor

Ferroptosis-IN-10

Classical inhibitors (e.g., Ferrostatin-1)

Structural class

Phenyltetrazolium scaffold; extended radical-scavenging half-life

Arylalkylamine core; ester-containing; stability may differ

Membrane interaction

Optimized bond dissociation enthalpy for lipid bilayer residency

Variable membrane partitioning; limited comparative data

In vivo model response

Reported MCAO infarct volume reduction at 5 mg/kg IV

MCAO activity reported in separate studies; PK/PD profiles not interchangeable

• [1] Biocytosci. Ferrostatin-1 (Fer-1) product specification (EC₅₀ = 60 nM). View Source

Ferroptosis-IN-10 Evidence Datasets

Erastin-Induced Ferroptosis: Potency vs. Ferrostatin-1

Ferroptosis-IN-10 inhibits erastin‑induced ferroptosis in HT‑1080 cells with an IC₅₀ of 22 nM, whereas the prototypical inhibitor Ferrostatin‑1 exhibits an IC₅₀ of 60 nM in the same cellular model . This represents an approximate 2.7‑fold increase in potency, enabling more complete ferroptosis suppression at lower compound concentrations and reducing the risk of off‑target cytotoxicity that may arise from high‑dose Fer‑1 exposure.

Erastin IC50

Head-to-head

IC50 22 nM vs Ferrostatin-1 EC50 60 nM (HT-1080)

Supports ferroptosis inhibition potency comparison

Erastin-induced ferroptosis model; equipotent to Liproxstatin-1

Evidence Dimension	Ferroptosis inhibition potency (IC₅₀)
Target Compound Data	22 nM
Comparator Or Baseline	Ferrostatin‑1: 60 nM
Quantified Difference	2.7‑fold more potent (lower IC₅₀ value)
Conditions	Erastin‑induced ferroptosis in HT‑1080 human fibrosarcoma cells

Why This Matters

Higher potency allows researchers to use lower compound concentrations, minimizing vehicle‑related artifacts and improving signal‑to‑noise ratios in cell‑based ferroptosis assays.

DPPH Radical Scavenging Activity

Ferroptosis-IN-10 scavenges 41.27% of the stable free radical DPPH (2,2‑diphenyl‑1‑picrylhydrazyl) at a concentration of 0.4 µM in a cell‑free system [1]. While Ferrostatin‑1 has been reported to quench DPPH at 82%, the concentration required for that effect is not disclosed in the available literature, preventing direct potency comparison [2]. Nevertheless, the quantifiable scavenging activity of Ferroptosis-IN-10 at sub‑micromolar levels confirms its dual‑mechanism profile as both a direct radical scavenger and a ferroptosis inhibitor—a feature that distinguishes it from purely lipid‑ROS‑targeted molecules such as Liproxstatin‑1, for which no DPPH data are reported .

DPPH scavenging

Assay context

41.27% at 0.4 µM

Supports direct antioxidant characterization

Cell-free DPPH assay; concentration-defined metric

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	41.27% scavenging at 0.4 µM
Comparator Or Baseline	Ferrostatin‑1: 82% scavenging (concentration unspecified)
Quantified Difference	Direct potency comparison not possible due to missing Fer‑1 concentration; Ferroptosis-IN-10 demonstrates quantifiable scavenging at a defined low concentration.
Conditions	Cell‑free DPPH assay

Why This Matters

Documented radical‑scavenging capacity supports the compound’s utility in oxidative‑stress‑driven models (e.g., ischemia‑reperfusion) where both ferroptosis and general radical‑mediated damage contribute to pathology.

• [1] GlpBio. Ferroptosis Inhibitor D1 (GC91910) product datasheet: DPPH scavenging = 41.27% at 0.4 µM. View Source
• [2] Kabiraj P, Valenzuela CA, Marin JE, et al. The Neuroprotective Role of Ferrostatin‑1 Under Rotenone‑Induced Oxidative Stress in Dopaminergic Neuroblastoma Cells. Protein J. 2015;34(5):349‑358. (Fer‑1 quenched DPPH at 82%, concentration not specified.) View Source

Neuroprotection in OGD/R Model

In a mouse model of transient middle cerebral artery occlusion (MCAO), intravenous administration of Ferroptosis-IN-10 at 5 mg/kg significantly reduced cerebral infarct volume and improved neurological deficit scores compared with vehicle‑treated controls [1][2]. Although Ferrostatin‑1 has also been shown to reduce infarct volume in MCAO studies, the published data for Ferroptosis-IN-10 provide a defined low‑dose efficacy benchmark (5 mg/kg, i.v.) in the same experimental paradigm, facilitating cross‑study calibration and dose‑response planning [3].

OGD/R neuroprotection

Class-level inference

Reported neuronal viability improvement in OGD/R model

Supports neuronal injury model research

No direct head-to-head vs. comparators; condition-dependent

Evidence Dimension	Reduction in cerebral infarct volume
Target Compound Data	Significant reduction at 5 mg/kg i.v. in mouse MCAO model
Comparator Or Baseline	Ferrostatin‑1: also reduces infarct volume in rodent MCAO (class‑level effect)
Quantified Difference	Both compounds exhibit in vivo neuroprotection; Ferroptosis-IN-10 data are anchored to a specific intravenous dose and model, enabling direct replication.
Conditions	Transient MCAO in C57BL/6 mice, 5 mg/kg intravenous administration

Why This Matters

Pre‑established in vivo efficacy in a gold‑standard stroke model reduces the need for pilot dose‑finding studies, accelerating preclinical translation in neuroprotection research.

• [1] GlpBio. Ferroptosis Inhibitor D1 (GC91910) product datasheet: in vivo MCAO infarct reduction at 5 mg/kg i.v. View Source
• [2] Univ‑Bio. Ferroptosis Inhibitor D1 product description: in vivo MCAO infarct reduction at 5 mg/kg. View Source
• [3] Chen L, et al. Ferrostatin‑1 alleviates cerebral ischemia/reperfusion injury through activation of the AKT/GSK3β signaling pathway. Brain Res Bull. 2022;190:12‑21. (Fer‑1 reduced infarct volume in MCAO.) View Source

In Vivo MCAO Stroke Efficacy

Ferroptosis-IN-10 incorporates a phenyltetrazolium core (C₁₄H₂₀N₆, molecular weight 272.35 g/mol) that is chemically distinct from the arylalkylamine scaffold of Ferrostatin‑1 (C₁₅H₂₂N₂O₂, MW 262.35) and the spiroquinoxalinamine structure of Liproxstatin‑1 (C₁₉H₂₂ClN₃O, MW 343.85) [1][2][3]. This structural divergence translates into practical handling differences: Ferroptosis-IN-10 is soluble in DMSO at ≥10 mg/mL and can be formulated for intravenous delivery using a standard DMSO/PEG300/Tween‑80/saline vehicle, as demonstrated in the published in vivo MCAO study . In contrast, Liproxstatin‑1 hydrochloride requires separate solubility optimization and may exhibit different membrane‑permeability characteristics due to its distinct logP and hydrogen‑bonding capacity .

MCAO in vivo

Model-response context

Reduced infarct volume at 5 mg/kg IV (mouse MCAO)

Supports in vivo ferroptosis-target validation

Endpoint: infarct volume & neurological scores

Evidence Dimension	Molecular scaffold and physicochemical profile
Target Compound Data	Phenyltetrazolium derivative; MW 272.35; soluble in DMSO ≥10 mg/mL; formulated in DMSO/PEG300/Tween‑80/saline for in vivo use
Comparator Or Baseline	Ferrostatin‑1: arylalkylamine; MW 262.35; Liproxstatin‑1: spiroquinoxalinamine; MW 343.85
Quantified Difference	Scaffold‑specific solubility and formulation parameters; Ferroptosis-IN-10 utilizes a validated intravenous formulation.
Conditions	Chemical structure analysis and solubility determination in DMSO

Why This Matters

A well‑characterized, reproducible formulation strategy minimizes experimental variability during in vivo studies and reduces the time required for vehicle optimization.

• [1] MedChemExpress. Ferroptosis-IN-10 (compound D1) technical datasheet: chemical structure and molecular weight. View Source
• [2] PubChem. Ferrostatin‑1 compound summary. View Source
• [3] PubChem. Liproxstatin‑1 compound summary. View Source

CNS Permeability Properties

Within the current ferroptosis inhibitor pharmacopeia, Ferroptosis-IN-10 (IC₅₀ = 22 nM) occupies an intermediate potency position: it is 2.7‑fold more potent than Ferrostatin‑1 (60 nM) and equipotent to Liproxstatin‑1 (22 nM), but less potent than the advanced clinical candidate UAMC‑3203 (IC₅₀ = 10–12 nM) . This moderate potency may be advantageous for in vivo studies where excessive ferroptosis inhibition could interfere with physiological iron‑dependent signaling or immune function. Moreover, the phenyltetrazolium scaffold has not been associated with the off‑target RIP1 kinase inhibition observed with some necrostatin derivatives, potentially offering a cleaner pharmacological signature [1].

CNS permeability

Data to verify

Moderate predicted BBB penetration; logP ~3–4

Supports BBB-permeability research context

In silico and cell-based assessment; requires experimental confirmation

Evidence Dimension	Ferroptosis inhibitor potency ranking
Target Compound Data	IC₅₀ = 22 nM
Comparator Or Baseline	Ferrostatin‑1: 60 nM; Liproxstatin‑1: 22 nM; UAMC‑3203: 10–12 nM
Quantified Difference	2.7× more potent than Fer‑1; equipotent to Lip‑1; 2× less potent than UAMC‑3203
Conditions	Erastin‑induced ferroptosis in HT‑1080 cells (Fer‑1, Ferroptosis-IN-10) or IMR‑32 neuroblastoma cells (UAMC‑3203)

Why This Matters

Researchers seeking a ferroptosis inhibitor with balanced potency—strong enough to achieve robust target engagement but not so potent as to completely ablate basal ferroptotic signaling—will find Ferroptosis-IN-10 a well‑positioned tool compound.

• [1] Degterev A, et al. Chemical inhibitor of nonapoptotic cell death with therapeutic potential for ischemic brain injury. Nat Chem Biol. 2005;1(2):112‑119. (Nec‑1 inhibits RIP1 kinase.) View Source

Ferroptosis-IN-10 Research Applications

Stroke Target Validation in MCAO Models

Given its 22 nM IC₅₀ in erastin‑stimulated HT‑1080 cells, Ferroptosis-IN-10 is ideally suited for cell‑based ferroptosis rescue experiments where maximal inhibition must be achieved at minimal compound concentration . This reduces the likelihood of DMSO‑induced cytotoxicity or off‑target effects that can confound high‑throughput screening or dose‑response analyses. Researchers can confidently use the compound at concentrations as low as 0.1–0.5 µM to achieve near‑complete protection, streamlining plate‑based viability and lipid‑peroxidation assays.

Radical Scavenging vs. GPX4 Inhibition

Ferroptosis-IN-10 has been validated in the transient MCAO model, where intravenous administration of 5 mg/kg significantly reduces infarct volume and improves neurological outcomes [1]. This scenario is particularly valuable for labs investigating neuroprotective strategies against ischemia‑reperfusion injury. The availability of a defined in vivo formulation (DMSO/PEG300/Tween‑80/saline) eliminates the need for extensive vehicle development, enabling rapid transition from cell‑culture efficacy to animal proof‑of‑concept .

Screening for Neuronal Ferroptosis Regulators

Because Ferroptosis-IN-10 demonstrates quantifiable DPPH radical scavenging (41.27% at 0.4 µM) in addition to its ferroptosis‑inhibitory activity, it is an excellent chemical probe for dissecting the relative contributions of direct antioxidant action versus specific ferroptosis blockade in disease models [2]. This dual mechanism makes it particularly informative in pathologies such as stroke, traumatic brain injury, and organ ischemia, where both radical‑mediated damage and ferroptosis are implicated.

Blood-Brain Barrier Penetration Studies

With an IC₅₀ of 22 nM, Ferroptosis-IN-10 serves as a critical midpoint comparator in structure‑activity relationship (SAR) studies aimed at optimizing next‑generation ferroptosis inhibitors [3]. Its phenyltetrazolium scaffold offers a distinct chemical handle that can be modified to explore the impact of lipophilicity, hydrogen‑bonding capacity, and radical‑scavenging efficiency on in vivo efficacy and pharmacokinetic properties. Procuring Ferroptosis-IN-10 alongside Ferrostatin‑1 (60 nM) and UAMC‑3203 (10–12 nM) provides a calibrated potency ladder for SAR and target‑validation workflows.

Application

Selection Property

Validation Focus

MCAO stroke target validation

In vivo model-response evidence

Infarct volume & neurological scoring

Radical scavenging vs. GPX4 pathway study

Quantified radical-scavenging activity

DPPH assay & GPX4 activity context

Neuronal ferroptosis regulator screening

Cell-based inhibition benchmark

HT-1080 & OGD/R assay validation

BBB penetration studies

Moderate membrane permeability profile

Brain exposure & PD marker correlation

• [1] GlpBio. Ferroptosis Inhibitor D1 (GC91910) product datasheet: in vivo MCAO infarct reduction at 5 mg/kg i.v. View Source
• [2] GlpBio. Ferroptosis Inhibitor D1 (GC91910) product datasheet: DPPH scavenging = 41.27% at 0.4 µM. View Source
• [3] Lu Y, Shen Z, Xu Y, et al. Discovery of New Phenyltetrazolium Derivatives as Ferroptosis Inhibitors for Treating Ischemic Stroke: An Example Development from Free Radical Scavengers. J Med Chem. 2024;67(14):11712-11731. View Source